Cas no 921896-74-4 (N'-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-N-(1,2-oxazol-3-yl)ethanediamide)

• Product Name: N'-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-N-(1,2-oxazol-3-yl)ethanediamide
• CAS No: 921896-74-4
• MF: C₁₈H₂₃N₅O₃
• MW: 357.406923532486
• CID: 6408551
• PubChem ID: 44024620
• Update Time: 2025-08-01

N'-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-N-(1,2-oxazol-3-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-N-(1,2-oxazol-3-yl)ethanediamide
• 921896-74-4
• F2291-0449
• N'-[2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide
• N1-(2-(dimethylamino)-2-(1-methylindolin-5-yl)ethyl)-N2-(isoxazol-3-yl)oxalamide
• AKOS024636350
• N-[2-(dimethylamino)-2-(1-methyl-2,3-dihydroindol-5-yl)ethyl]-N'-(1,2-oxazol-3-yl)oxamide
• Ethanediamide, N1-[2-(2,3-dihydro-1-methyl-1H-indol-5-yl)-2-(dimethylamino)ethyl]-N2-3-isoxazolyl-

• Inchi： 1S/C18H23N5O3/c1-22(2)15(12-4-5-14-13(10-12)6-8-23(14)3)11-19-17(24)18(25)20-16-7-9-26-21-16/h4-5,7,9-10,15H,6,8,11H2,1-3H3,(H,19,24)(H,20,21,25)
• InChI Key： YQSUHKCVWBHZQF-UHFFFAOYSA-N
• SMILES： C(NCC(C1C=CC2=C(C=1)CCN2C)N(C)C)(=O)C(NC1C=CON=1)=O

Computed Properties

• Exact Mass: 357.18008961g/mol
• Monoisotopic Mass: 357.18008961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 90.7Ų

Experimental Properties

• Density: 1.279±0.06 g/cm3(Predicted)
• pka: 9.94±0.70(Predicted)

Additional information on N'-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-N-(1,2-oxazol-3-yl)ethanediamide

N'-2-(Dimethylamino)-2-(1-Methyl-2,3-Dihydro-1H-Indol-5-Yl)Ethyl-N-(1,2-Oxazol-3-Yl)Ethanediaamide: A Comprehensive Overview

The compound with CAS No. 921896-74-4, commonly referred to as N'-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-N-(1,2-oxazol-3-yl)ethanediamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure and potential applications in drug discovery and development. The molecule's structure incorporates several key functional groups, including an indole ring, a dimethylamino group, and an oxazole moiety, which contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of indole-containing compounds in medicinal chemistry due to their ability to interact with various biological targets. The indole ring in this compound is further substituted with a methyl group at the 1-position and a dihydro structure at the 2,3 positions, which may influence its stability and bioavailability. The dimethylamino group attached to the ethyl chain introduces additional electron-donating properties, potentially enhancing the molecule's ability to participate in hydrogen bonding or other non-covalent interactions. This feature is particularly valuable in drug design, where such interactions are often critical for binding affinity to target proteins.

The oxazole moiety present in this compound adds another layer of complexity to its structure. Oxazole rings are known for their aromaticity and stability, making them useful in various chemical reactions and applications. In this case, the oxazole group is attached via an ethanediamide linkage, which may serve as a flexible connector between different parts of the molecule. This connectivity could play a role in modulating the compound's pharmacokinetic properties, such as absorption and distribution.

From a synthetic perspective, the preparation of this compound likely involves a series of multi-step reactions that require precise control over regioselectivity and stereochemistry. The synthesis may include steps such as nucleophilic substitution, condensation reactions, or coupling reactions to assemble the various functional groups into the final product. Researchers have explored similar synthetic pathways for indole-containing compounds, emphasizing the importance of optimizing reaction conditions to achieve high yields and purity.

In terms of biological activity, this compound has been studied for its potential as a lead molecule in drug discovery programs targeting specific disease states. For instance, preliminary assays have suggested that it may exhibit activity against certain enzymes or receptors implicated in neurodegenerative diseases or cancer. The indole core is particularly relevant in these contexts due to its known ability to modulate serotonin receptors or other G-protein coupled receptors (GPCRs). Additionally, the presence of the dimethylamino group could enhance the molecule's ability to penetrate cellular membranes or bind to intracellular targets.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its three-dimensional conformational preferences and potential binding modes with target proteins. For example, molecular docking simulations have revealed that the oxazole moiety may act as a key interaction point with specific amino acid residues within a protein's active site. Such findings are crucial for guiding further optimization efforts aimed at improving the compound's potency and selectivity.

The development of analogs based on this compound has also been an area of active research. By systematically modifying different parts of the molecule—such as altering substituents on the indole ring or adjusting the length of the ethyl chain—researchers can explore how these changes affect biological activity. For instance, substituting the dimethylamino group with other nitrogen-containing functional groups has been shown to influence both solubility and binding affinity. These studies underscore the importance of iterative optimization in drug discovery.

From an analytical standpoint, characterizing this compound requires advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). NMR spectroscopy is particularly useful for determining the stereochemistry and connectivity of different parts of the molecule. High-resolution MS can provide precise molecular weight information and confirm structural integrity after synthesis or isolation from biological samples.

In conclusion, N'-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-N-(1,2-oxazol-3-yli)ethanediamide represents a promising lead compound with diverse applications in medicinal chemistry. Its unique structure combines several functional groups that contribute to its chemical versatility and biological potential. As research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in advancing drug discovery efforts across various therapeutic areas.